6-bromo-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C9H9BrN2
• Molecular Weight: 225.08 g/mol
• IUPAC Name: 6-bromo-1,3-dimethylpyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C9H9BrN2/c1-6-5-12(2)9-7(6)3-4-8(10)11-9/h3-5H,1-2H3
• InChI Key: OUGQSKVGVJWBJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C2=C1C=CC(=N2)Br)C

Description

6-bromo-1,3-dimethyl-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C9H9BrN2 and its molecular weight is 225.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-bromo-3-methyl-1H-pyrrolo[2,3-b]pyridine (250 mg, 1.18 mmol) in DMF (6 mL) was added cesium carbonate (502 mg, 1.54 mmol). The reaction solution was stirred at room temperature for 5 minutes, then iodomethane (219 mg, 1.54 mmol) was added. The reaction solution was stirred for 30 minutes and quenched with water. The mixture was concentrated in vacuo and the residue partitioned between ethyl acetate and water. The organic phase was washed with brine, dried (MgSO4) and concentrated to give crude which was purified by chromatographic column to afford the desired product. LCMS-ESI+: calc'd for C9H9BrN2 225.2 (M+H+); Found: 225.2 (M+H+).